Cas no 497-56-3 (3,5-Dinitro-o-cresol)

3,5-Dinitro-o-cresol structure
3,5-Dinitro-o-cresol structure
Product Name:3,5-Dinitro-o-cresol
CAS No:497-56-3
MF:C7H6N2O5
MW:198.13294172287
CID:330403
PubChem ID:68131
Update Time:2025-04-19

3,5-Dinitro-o-cresol Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-methyl-3,5-dinitro-
    • 2-methyl-3,5-dinitrophenol
    • 3,5-DINITRO-ORTHO-CRESOL
    • 3,5-Dinitro-o-cresol
    • 4,6-Dinitro-2-hydroxytoluene
    • o-Cresol, 3,5-dinitro-
    • SCHEMBL3132904
    • 497-56-3
    • DTXSID2075423
    • CCRIS 3141
    • Phenol, 2-methyl-3,5-dinitro-
    • NSC 8734
    • AKOS024333791
    • AE-562/43461422
    • 2-Methyl-3,5-dinitrophenol #
    • NSC8734
    • WLN: WNR CQ B1 ENW
    • o-Cresol,5-dinitro-
    • EN300-1826349
    • UNII-GZL54GG8S5
    • NS00015273
    • KSHJAFFDLKPUMT-UHFFFAOYSA-N
    • GZL54GG8S5
    • BS-28894
    • AI3-00158
    • NSC-8734
    • Inchi: 1S/C7H6N2O5/c1-4-6(9(13)14)2-5(8(11)12)3-7(4)10/h2-3,10H,1H3
    • InChI Key: KSHJAFFDLKPUMT-UHFFFAOYSA-N
    • SMILES: OC1=CC(=CC(=C1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 198.02768
  • Monoisotopic Mass: 198.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 112A^2

Experimental Properties

  • Density: 1.5928 (rough estimate)
  • Melting Point: 85°C
  • Boiling Point: 335.43°C (rough estimate)
  • Flash Point: 158.2°C
  • Refractive Index: 1.5460 (estimate)
  • PSA: 106.51

3,5-Dinitro-o-cresol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N525305-100mg
3,5-Dinitro-o-cresol
497-56-3
100mg
$87.00 2023-05-17
TRC
N525305-250mg
3,5-Dinitro-o-cresol
497-56-3
250mg
$173.00 2023-05-17
TRC
N525305-500mg
3,5-Dinitro-o-cresol
497-56-3
500mg
$339.00 2023-05-17
TRC
N525305-1g
3,5-Dinitro-o-cresol
497-56-3
1g
$ 545.00 2022-06-03
TRC
N525305-1000mg
3,5-Dinitro-o-cresol
497-56-3
1g
$661.00 2023-05-17
TRC
N525305-2.5g
3,5-Dinitro-o-cresol
497-56-3
2.5g
$ 1800.00 2023-09-06
Enamine
EN300-1826349-0.05g
2-methyl-3,5-dinitrophenol
497-56-3
0.05g
$851.0 2023-09-19
Enamine
EN300-1826349-0.1g
2-methyl-3,5-dinitrophenol
497-56-3
0.1g
$892.0 2023-09-19
Enamine
EN300-1826349-0.25g
2-methyl-3,5-dinitrophenol
497-56-3
0.25g
$933.0 2023-09-19
Enamine
EN300-1826349-0.5g
2-methyl-3,5-dinitrophenol
497-56-3
0.5g
$974.0 2023-09-19

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